
Addressing poor solubility of AMG 837 calcium
hydrate in aqueous solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B15606563 Get Quote

Technical Support Center: AMG 837 Calcium
Hydrate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

AMG 837 calcium hydrate, focusing on challenges related to its poor aqueous solubility.

Frequently Asked Questions (FAQs)
Q1: What is AMG 837 calcium hydrate and why is its solubility a concern?

A1: AMG 837 calcium hydrate is a potent and orally bioavailable partial agonist of the G-

protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFA1).[1][2] It

is a valuable tool for studying the role of GPR40 in glucose-dependent insulin secretion and its

potential as a therapeutic target for type 2 diabetes.[3][4] However, AMG 837 calcium hydrate
is poorly soluble in water, which can present significant challenges during in vitro and in vivo

experiments that require aqueous buffer systems.[4]

Q2: I am having trouble dissolving AMG 837 calcium hydrate in my aqueous buffer. What am I

doing wrong?

A2: It is expected that AMG 837 calcium hydrate will not dissolve directly in aqueous buffers.

This compound is known to be soluble in dimethyl sulfoxide (DMSO) but not in water.[4][5]
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Direct addition to aqueous solutions will likely result in a suspension or precipitation.

Q3: What is the recommended solvent for preparing a stock solution of AMG 837 calcium
hydrate?

A3: The recommended solvent for preparing a stock solution of AMG 837 calcium hydrate is

high-purity, anhydrous DMSO.[5][6] A stock solution of up to 100 mM in DMSO has been

reported.[6] It is crucial to use a newly opened or properly stored anhydrous grade of DMSO to

avoid introducing water, which can affect the solubility.

Q4: How can I prepare a working solution of AMG 837 calcium hydrate in an aqueous

medium for my cell-based assays?

A4: To prepare a working solution in an aqueous medium, a common strategy is to first dissolve

the compound in 100% DMSO to create a high-concentration stock solution. This stock solution

can then be serially diluted in your aqueous experimental buffer. It is important to ensure that

the final concentration of DMSO in your assay is low (typically ≤ 0.1%) to avoid solvent-induced

artifacts or cytotoxicity. Vigorous mixing is often required when diluting the DMSO stock into the

aqueous buffer.

Q5: Are there any established formulation protocols to improve the aqueous solubility of AMG

837 for in vivo studies?

A5: Yes, for in vivo studies, co-solvent systems are often employed. One such protocol involves

preparing a suspended solution at 2.5 mg/mL by first dissolving AMG 837 in DMSO, then

adding PEG300, Tween-80, and finally saline.[7] This creates a formulation suitable for oral

gavage.

Troubleshooting Guide
This guide addresses common issues encountered when working with AMG 837 calcium
hydrate.

Issue 1: Precipitate forms when diluting the DMSO stock solution into aqueous buffer.

Cause: The concentration of AMG 837 in the final aqueous solution is above its solubility

limit.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15606563?utm_src=pdf-body
https://www.benchchem.com/product/b15606563?utm_src=pdf-body
https://www.benchchem.com/product/b15606563?utm_src=pdf-body
https://www.mybiosource.com/amg837-agonist/amg-837-calcium-hydrate/387845?utm_source=TDSQR
https://www.tocris.com/products/amg-837-hemicalcium-salt_6082
https://www.tocris.com/products/amg-837-hemicalcium-salt_6082
https://www.benchchem.com/product/b15606563?utm_src=pdf-body
https://www.medchemexpress.cn/AMG-837-calcium-hydrate.html
https://www.benchchem.com/product/b15606563?utm_src=pdf-body
https://www.benchchem.com/product/b15606563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution:

Decrease the Final Concentration: Try diluting your DMSO stock to a lower final

concentration in the aqueous buffer.

Increase the DMSO Concentration (with caution): Slightly increasing the final percentage

of DMSO in your working solution might help, but be mindful of its potential effects on your

experimental system. Always include a vehicle control with the same final DMSO

concentration.

Use a Surfactant: Incorporating a small amount of a biocompatible surfactant, such as

Tween-80 or Pluronic F-127, in your aqueous buffer can help to maintain the solubility of

the compound.

Sonication: Brief sonication of the final solution might help to disperse any small

precipitates, but it may not truly solubilize the compound.

Issue 2: Inconsistent results in biological assays.

Cause: This could be due to incomplete dissolution or precipitation of the compound during

the experiment.

Solution:

Visual Inspection: Before adding the compound to your assay, visually inspect the diluted

solution for any signs of precipitation.

Fresh Preparations: Prepare fresh dilutions of your AMG 837 working solution immediately

before each experiment. Do not store diluted aqueous solutions for extended periods.

Optimize Dilution Method: When diluting the DMSO stock, add it to the aqueous buffer

while vortexing or stirring to ensure rapid and uniform mixing.

Data Presentation
Table 1: Solubility of AMG 837 Salts
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Salt Form Solvent Solubility Reference

AMG 837

hemicalcium salt
DMSO

up to 100 mM (45.75

mg/mL)
[6]

AMG 837 calcium

hydrate
Water

Poorly

soluble/Insoluble
[4]

AMG 837 calcium

hydrate
DMSO Soluble [5]

Table 2: Example Co-Solvent Formulation for In Vivo Studies

Component Percentage Purpose Reference

DMSO 10% Primary Solvent [7]

PEG300 40% Co-solvent/Vehicle [7]

Tween-80 5% Surfactant/Emulsifier [7]

Saline 45% Aqueous Vehicle [7]

Final Concentration of

AMG 837

2.5 mg/mL

(suspended solution)
[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: AMG 837 calcium hydrate (MW: ~950.97 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

Procedure:

1. Weigh out the required amount of AMG 837 calcium hydrate in a sterile microcentrifuge

tube. For 1 mL of a 10 mM solution, this would be approximately 9.51 mg.

2. Add the appropriate volume of anhydrous DMSO to the tube.
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3. Vortex the tube vigorously until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

4. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Protocol 2: General Protocol for Intracellular Calcium Flux Assay

This protocol provides a general workflow for assessing the activity of AMG 837 on GPR40-

expressing cells.

Cell Preparation: Plate GPR40-expressing cells in a 96-well black, clear-bottom plate and

culture overnight.

Dye Loading:

1. Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or

Indo-1 AM) and Pluronic F-127 in a suitable assay buffer (e.g., HBSS).

2. Remove the culture medium from the cells and add the dye-loading buffer.

3. Incubate the plate for 45-60 minutes at 37°C in the dark.

Cell Washing: Gently wash the cells twice with fresh assay buffer to remove excess dye.

Compound Addition and Measurement:

1. Prepare serial dilutions of the AMG 837 DMSO stock solution in the assay buffer. Ensure

the final DMSO concentration is consistent across all wells and in the vehicle control.

2. Use a fluorescence microplate reader to measure the baseline fluorescence.

3. Add the diluted AMG 837 solutions or vehicle control to the wells and immediately begin

kinetic reading of the fluorescence signal for several minutes to capture the calcium

mobilization.

4. As a positive control, a known GPR40 agonist or a calcium ionophore can be used.
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Caption: GPR40 signaling pathway activated by AMG 837.
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Caption: Experimental workflow for preparing and testing AMG 837.
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Caption: Troubleshooting decision tree for solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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